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Compound of Interest

(4-Bromonaphthalen-1-
Compound Name:
yl)methanamine hydrochloride

Cat. No. B1341887

CAS Number: 578029-09-1
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on (4-Bromonaphthalen-1-yl)methanamine
hydrochloride is limited. This guide provides a comprehensive overview based on data for the
compound itself where available, and supplements this with information on structurally related
naphthalene derivatives to offer insights into its potential properties, synthesis, and biological
significance. The experimental protocols and potential applications described herein are
generalized from analogous compounds and should be adapted and validated for the specific
molecule.

Core Compound Information

(4-Bromonaphthalen-1-yl)methanamine hydrochloride is a chemical compound with the
molecular formula C11H11BrCIN.[1] It belongs to the class of organic compounds known as
bromonaphthalenes, which are derivatives of naphthalene carrying a bromine substituent. The
presence of a methanamine hydrochloride group suggests it is a salt, likely with increased
water solubility compared to its free base form.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1341887?utm_src=pdf-interest
https://www.benchchem.com/product/b1341887?utm_src=pdf-body
https://www.benchchem.com/product/b1341887?utm_src=pdf-body
https://www.benchchem.com/product/b1341887?utm_src=pdf-body
https://www.bldpharm.com/products/578029-09-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1341887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Reference

CAS Number

578029-09-1

[1]

Molecular Formula

C11H11BrCIN

[1]

Molecular Weight

272.57 g/mol

[1](2]

Purity (Typical)

=298%

[2]

Storage Conditions

Inert atmosphere, room

temperature

[1]

Potential Synthesis Strategies

While a specific, detailed synthesis protocol for (4-Bromonaphthalen-1-yl)methanamine
hydrochloride is not readily available in the surveyed literature, general synthetic routes for
analogous aminomethylnaphthalene derivatives can be proposed. A common and versatile

approach involves the reductive amination of a corresponding naphthaldehyde. Another

strategy is the nucleophilic substitution of a halomethylnaphthalene with a suitable amine.

A generalized workflow for the synthesis of such compounds is depicted below.
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Caption: A potential synthetic pathway to (4-Bromonaphthalen-1-yl)methanamine
hydrochloride.

Experimental Protocols (Generalized)

The following are generalized experimental protocols for key steps in the synthesis and
evaluation of aminomethylnaphthalene analogs, based on procedures for related compounds.

[3]

General Procedure for Reductive Amination
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e Reaction Setup: Dissolve the starting aldehyde (e.g., 4-bromo-1-naphthaldehyde) in a
suitable solvent such as methanol or ethanol.

e Amine Addition: Add the aminating agent (e.g., ammonia in methanol or ammonium
chloride).

e Reducing Agent: Slowly add a reducing agent (e.g., sodium cyanoborohydride or sodium
triacetoxyborohydride) to the mixture.

» Reaction Monitoring: Stir the reaction at room temperature and monitor its progress using
Thin Layer Chromatography (TLC).

o Workup: Once the reaction is complete, quench any remaining reducing agent. Extract the
product with an organic solvent.

Purification: Purify the crude product by column chromatography on silica gel.

General Procedure for Salt Formation

» Dissolution: Dissolve the purified free base in a suitable organic solvent (e.g., diethyl ether or
ethyl acetate).

 Acidification: Add a solution of hydrochloric acid (e.g., HCI in ether or dioxane) dropwise
while stirring.

o Precipitation: The hydrochloride salt will typically precipitate out of the solution.

« |solation: Collect the solid product by filtration, wash with the solvent, and dry under vacuum.

Potential Biological and Pharmacological
Significance

The naphthalene scaffold is a common feature in many biologically active molecules,
demonstrating a broad range of pharmacological activities including anticancer, antimicrobial,
and anti-inflammatory effects.[3] The introduction of different substituents to the naphthalene
core allows for the modulation of these biological activities.
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While specific biological data for (4-Bromonaphthalen-1-yl)methanamine hydrochloride is
scarce, research on related brominated naphthalene derivatives with amine or amide
functionalities has indicated significant biological potential, particularly in oncology.[3] For
instance, certain naphthalene-1,4-dione analogs have been evaluated for their cytotoxic effects
against various cancer cell lines.[3] Naphthalene derivatives have also been investigated for
their potential as enzyme inhibitors.[4]

The aminomethyl group can be crucial for modulating a drug candidate's solubility and
bioavailability, which are critical factors for drug delivery and efficacy.[4]

A generalized workflow for the biological evaluation of such compounds is outlined below.
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Caption: A generalized workflow for the biological evaluation of naphthalene-based

compounds.

Safety and Handling

Specific safety data for (4-Bromonaphthalen-1-yl)methanamine hydrochloride is not

detailed in the available literature. As with any chemical compound, it should be handled with

care in a well-ventilated laboratory, and appropriate personal protective equipment (PPE),
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including gloves, safety glasses, and a lab coat, should be worn. For detailed safety
information, it is recommended to consult the Safety Data Sheet (SDS) provided by the
supplier.

Conclusion

(4-Bromonaphthalen-1-yl)methanamine hydrochloride is a naphthalene derivative with
potential for further investigation in medicinal chemistry and drug discovery. While specific data
on this compound is limited, the broader class of aminomethylnaphthalene derivatives has
shown promise in various therapeutic areas. The synthetic strategies and evaluation workflows
outlined in this guide provide a foundation for researchers interested in exploring the potential
of this and related compounds. Further research is warranted to fully elucidate the chemical
properties, biological activities, and therapeutic potential of (4-Bromonaphthalen-1-
yl)methanamine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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